4-ethoxy-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide

• IUPAC Name: 4-ethoxy-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C15H14FN5O2S/c1-3-23-12-8-21(11-6-4-10(16)5-7-11)20-13(12)14(22)17-15-19-18-9(2)24-15/h4-8H,3H2,1-2H3,(H,17,19,22)
• InChI Key: KENFGGLMWHKXOM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CN(N=C1C(=O)NC2=NN=C(S2)C)C3=CC=C(C=C3)F
• Molecular Formula: C15H14FN5O2S
• Molecular Weight: 347.4 g/mol

Description

4-ethoxy-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C15H14FN5O2S and its molecular weight is 347.37. The purity is usually 95%.
BenchChem offers high-quality 4-ethoxy-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-ethoxy-1-(4-fluorophenyl)-N-(5-methyl-1,3,4-thiadiazol-2-yl)-1H-pyrazole-3-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Structure and Characterization

One study focuses on the structural analysis of N-substituted 3,5-diphenyl-2-pyrazoline-1-thiocarboxamides, highlighting the geometric parameters and intermolecular interactions of these compounds. The research indicates that the substituted phenyl groups are almost perpendicular to the pyrazoline ring, suggesting significant conformational characteristics relevant for understanding the chemical behavior of similar compounds (Köysal et al., 2005).

Fluorescence and Dye Synthesis

Another study utilized ethoxycarbonylpyrene and perylene thioamides as building blocks for synthesizing a variety of fluorescent dyes. These compounds displayed a wide range of fluorescence, with some exhibiting dual fluorescence due to excited state proton transfer, highlighting their potential use in fluorescence-based applications (Witalewska et al., 2019).

Biological Activities

Research into pyrazolo[1,5-a]pyrimidines and related Schiff bases has uncovered their cytotoxic activity against various human cancer cell lines. The synthesis of these compounds from specific precursors and their evaluated activities against colon, lung, breast, and liver cancer cell lines provide insights into their potential therapeutic applications (Hassan et al., 2015).

Synthesis and Auxin Activities

A study on the synthesis of acylamides from ethyl 3-(4-methoxy phenyl)-1H-pyrazole-5-carboxylate explored their auxin activities and potential antiblastic effects on wheat germ. This research contributes to understanding the agricultural applications of pyrazole and thiadiazole derivatives (Yue et al., 2010).